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Compound of Interest

Compound Name: 1,6-Dimethyluracil
CAS No.: 1627-27-6
Cat. No.: B3048257
Get Quote
. J

Executive Summary & Structural Distinction

1,6-Dimethyluracil (1,6-DMU) is a pyrimidine derivative often overshadowed by its more
common isomer, 1,3-dimethyluracil. However, 1,6-DMU serves as a critical model system for
studying steric hindrance at the C6 position and N1-substituted nucleobase dynamics without
the interference of glycosidic bonds.

Unlike 1,3-dimethyluracil, which lacks hydrogen bond donors, 1,6-DMU retains a dissociable
proton at the N3 position, conferring unique acid-base properties and hydrogen-bonding
capabilities essential for base-pairing studies.

Structural Identity
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Property Specification

IUPAC Name 1,6-Dimethylpyrimidine-2,4(1H,3H)-dione
Molecular Formula CeHsN20:2

Molecular Weight 140.14 g/mol

Methyl group at N1 blocks glycosylation site;
Key Feature . .
Methyl at C6 introduces steric bulk.

1,6-DMU (N1, C6-Me) vs. 1,3-DMU (N1, N3-Me)
vs. 3,6-DMU (N3, C6-Me)

Isomer Distinction

Synthesis & Purification Protocol

The synthesis of 1,6-DMU is non-trivial due to the competing methylation sites on the uracil
ring. Direct methylation of 6-methyluracil typically yields a mixture of N1- and N3-alkylated
products.

Regioselective Synthesis Workflow

Objective: Maximize N1-methylation of 6-methyluracil while minimizing N3-methylation and O-
alkylation.

Reagents:

Substrate: 6-Methyluracil (CAS: 626-48-2)[1]

Alkylating Agent: Dimethyl sulfate (
) or Methyl lodide (

)

Base: Sodium Hydroxide (NaOH), aqueous solution

Solvent: Ethanol/Water mixture[2]

Protocol Steps:
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 Dissolution: Dissolve 6-methyluracil (1 eq) in 10% NaOH (1.1 eq) to form the sodium salt.
The solution should be clear.

o Controlled Addition: Cool the solution to 0-5°C. Add dimethyl sulfate (1.1 eq) dropwise over
30 minutes. Note: Low temperature favors N-alkylation over O-alkylation.

e Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours.

» Neutralization: Acidify the mixture with dilute HCI to pH ~6 to precipitate unreacted starting
material.

« |solation: Filter off the precipitate. The filtrate contains the methylated isomers.

 Purification: Evaporate the filtrate to dryness. Recrystallize the residue from ethanol or
separate via flash column chromatography (Silica gel, MeOH/DCM gradient).

Critical Control Point: 1,6-DMU is often the kinetic product, while 3,6-DMU is the
thermodynamic product. Stopping the reaction early can favor the 1,6-isomer.

Synthesis Logic Diagram

. 1,6-Dimethyluracil
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Figure 1: Divergent synthesis pathway showing the competitive methylation of 6-methyluracil.

Physicochemical Properties[1][2][3]1[4][5][6][7][8]
Thermodynamic & Electronic Data

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b3048257/docs?utm_src=pdf-body-img#physicochemical-profiling-of-1-6-dimethyluracil-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3048257?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value /| Range Context & Analysis

Higher than 1,3-DMU (122°C)
) ) ) due to N3-H hydrogen bonding
Melting Point 220 — 260°C (Estimated) .
capability; lower than 6-

methyluracil (>300°C).

The N3 proton is acidic. The
C6-methyl group is electron-

pKa (Acidic) 9.4 + 0.2 (N3-H) donating, slightly increasing
pKa relative to uracil (pKa
~9.2).

Soluble in hot ethanol, DMSO,

Solubility Moderate in Water 4 DME
an :

Hydrophilic nature retained
LogP -0.54 (Predicted) due to polar amide
functionality.

Spectroscopic Characterization (Self-Validation)

To confirm the identity of 1,6-DMU versus its isomers, use the following spectroscopic
fingerprints:

o UV-Vis Absorption:
o :265 nm (in water, pH 7).
o Mechanism: The methyl groups cause a bathochromic shift (red shift) compared to uracil (

259 nm).

o pH Effect: At pH > 10, the N3-H deprotonates, causing a further bathochromic shift to ~275
nm.

e 1H NMR (DMSO-ds):

o N1-Me: Singlet at ~3.2 ppm.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3048257?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[e]

C6-Me: Singlet at ~2.1 ppm (shielded by the ring current).

o

C5-H: Singlet at ~5.6 ppm.

o N3-H: Broad singlet at ~11.0 ppm (exchangeable with D20).

[¢]

Differentiation: 1,3-DMU would show two N-methyl signals (N1 and N3) and no N-H signal.

Photochemistry & Dimerization[9][10]

1,6-Dimethyluracil is photoactive under UV irradiation (254 nm), undergoing [2+2]
cycloaddition to form cyclobutane pyrimidine dimers (CPDs). This property makes it an
excellent model for studying DNA photodamage.

Steric Influence on Dimerization

The methyl group at C6 introduces steric bulk that alters the regioselectivity of dimerization
compared to uracil.

o Anti-isomers favored: Head-to-head stacking is sterically disfavored due to methyl-methyl
clash.

e Reversibility: The dimerization is photoreversible upon irradiation at lower wavelengths (<240
nm).

Photochemical Pathway Diagram
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Figure 2: Photochemical excitation and dimerization pathway of 1,6-DMU.

Applications in Drug Development

e Prodrug Modeling: 1,6-DMU mimics the N1-substitution found in nucleosides (e.qg., uridine,
thymidine). It is used to estimate the lipophilicity and membrane permeability of nucleobase

analogs before glycosylation.

o Metabolic Stability: The C6-methyl group blocks metabolic oxidation at the C6 position, a
common degradation pathway for pyrimidines.

o Base-Stacking Studies: Due to the blocked N1 and bulky C6, 1,6-DMU is used to isolate
stacking interactions from hydrogen bonding effects in DNA helix stability models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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